molecular formula C10H9BrClNO3 B8461174 Ethyl 3-(5-bromo-2-chloropyridin-3-yl)-3-oxopropanoate

Ethyl 3-(5-bromo-2-chloropyridin-3-yl)-3-oxopropanoate

Cat. No.: B8461174
M. Wt: 306.54 g/mol
InChI Key: HPKRZPANUNERBM-UHFFFAOYSA-N
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Description

Ethyl 3-(5-bromo-2-chloropyridin-3-yl)-3-oxopropanoate is a useful research compound. Its molecular formula is C10H9BrClNO3 and its molecular weight is 306.54 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9BrClNO3

Molecular Weight

306.54 g/mol

IUPAC Name

ethyl 3-(5-bromo-2-chloropyridin-3-yl)-3-oxopropanoate

InChI

InChI=1S/C10H9BrClNO3/c1-2-16-9(15)4-8(14)7-3-6(11)5-13-10(7)12/h3,5H,2,4H2,1H3

InChI Key

HPKRZPANUNERBM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=O)C1=C(N=CC(=C1)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 5-bromo-2-chloropyridine-3-carboxylic acid (Intermediate 11, 7.0 g, 29.7 mmol) in anhydrous tetrahydrofuran (70 mL), 1,1′-carbonylbis(1H-imidazole) (CDI) (5.8 g, 35.7 mmol) was added. The reaction mixture was heated to reflux for 2 h then cooled to room temperature and the crude solution was used in the next step with out further purification. A solution of 3-ethoxy-3-oxopropanoic acid (3.93 g, 29.7 mmol) in anhydrous tetrahydrofuran (80 mL) was cooled to 0° C. and methyl magnesium bromide in diethyl ether (16 mL, 3M solution) was added in drop wise manner. After stirring for 20 min at 0° C., the crude solution which was prepared from Intermediate 11 and CDI was added and the reaction was heated to 60° C. After heating for 16 h, the reaction mixture was cooled to room temperature and then poured into water. The pH was adjusted to 5 with concentrated hydrochloric acid solution, and the solution was extracted with ethyl acetate. The organic layer was dried with anhydrous sodium sulphate and concentrated under reduce pressure to afford ethyl 3-(5-bromo-2-chloropyridin-3-yl)-3-oxopropanoate (5.0 g, 55%) as a reddish oil.
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